Cas no 214759-44-1 (1-(5-Chloro-2-thienyl)ethylamine)

• Product Name: 1-(5-Chloro-2-thienyl)ethylamine
• CAS No: 214759-44-1
• MF: C₆H₈ClNS
• MW: 161.652419090271
• MDL: MFCD05215241
• CID: 1056405
• PubChem ID: 4376996
• Update Time: 2025-09-28

1-(5-Chloro-2-thienyl)ethylamine Chemical and Physical Properties

Names and Identifiers

• 1-(5-Chlorothiophen-2-yl)ethanamine
• 1-(5-CHLORO-2-THIENYL)ETHYLAMINE
• 1-(5-Chlorothien-2-yl)ethanamine
• 1-(5-Chlorothiophen-2-yl)ethylamine
• 1-(5-Chloro-thiophen-2-yl)-ethylamine
• AKOS016344049
• 1-(5-chloro-2-thienyl)ethanamine
• SY011757
• 2-Thiophenemethanamine, 5-chloro--methyl-
• ALBB-000032
• A879069
• EN300-36076
• MFCD09822161
• DB-066529
• (S)-1-(5-Chloro-2-thienyl)ethanamine
• MFCD09822160
• POVBCAPIAGIBEW-UHFFFAOYSA-N
• SB35406
• SCHEMBL1239420
• 1-(5-chlorothiophen-2-yl)ethan-1-amine
• (R)-1-(5-Chloro-2-thienyl)ethanamine
• SY382892
• (R)-1-(5-Chlorothiophen-2-yl)ethan-1-amine
• 2-Thiophenemethanamine, 5-chloro-alpha-methyl-
• STK488081
• BBL017882
• 214759-44-1
• DTXSID60402586
• AKOS000123215
• AS-31594
• SY382893
• MFCD05215241
• 1-(5-Chloro-2-thienyl)ethylamine

• MDL： MFCD05215241
• Inchi： 1S/C6H8ClNS/c1-4(8)5-2-3-6(7)9-5/h2-4H,8H2,1H3
• InChI Key： POVBCAPIAGIBEW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C)N)S1

Computed Properties

• Exact Mass: 161.00700
• Monoisotopic Mass: 161.007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.3A^2
• XLogP3: 1.9

Experimental Properties

• Density: 1.261
• Boiling Point: 218.3°C at 760 mmHg
• Flash Point: 85.8°C
• Refractive Index: 1.579
• PSA: 54.26000
• LogP: 3.12150

1-(5-Chloro-2-thienyl)ethylamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines